Cas no 192872-90-5 (Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)-)

Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)-, is a brominated aromatic compound featuring a trifluoromethyl substituent and a butoxy linker terminated with a bromine atom. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for nucleophilic substitution reactions due to the labile bromine moiety. The trifluoromethyl group enhances electrophilic properties and contributes to increased lipophilicity, which is beneficial in pharmaceutical and agrochemical applications. The compound’s well-defined functional groups allow for precise modifications, enabling the development of specialized derivatives. Its stability under controlled conditions ensures reliable performance in synthetic workflows.
Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- structure
192872-90-5 structure
Product Name:Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)-
CAS No:192872-90-5
MF:C11H12BrF3O
MW:297.11159324646
CID:3858079
PubChem ID:12923608
Update Time:2025-06-08

Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)-
    • 1-(4-bromobutoxy)-2-(trifluoromethyl)benzene
    • EN300-56277
    • 4-(o-(Trifluoromethyl)phenoxy)-1-bromobutane
    • 192872-90-5
    • G25516
    • SHA87290
    • SCHEMBL5888832
    • Inchi: 1S/C11H12BrF3O/c12-7-3-4-8-16-10-6-2-1-5-9(10)11(13,14)15/h1-2,5-6H,3-4,7-8H2
    • InChI Key: WCIARFLPNNJPRI-UHFFFAOYSA-N
    • SMILES: C1(OCCCCBr)=CC=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 296.00236Da
  • Monoisotopic Mass: 296.00236Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- Pricemore >>

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Additional information on Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)-

Comprehensive Overview of Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- (CAS No. 192872-90-5)

Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- (CAS No. 192872-90-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique bromobutoxy and trifluoromethyl functional groups, serves as a versatile intermediate in the development of high-performance materials and bioactive molecules. Its molecular structure, combining aromaticity with halogen and fluorinated substituents, makes it a valuable building block for researchers aiming to enhance the properties of target molecules.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, lipophilicity, and bioavailability. The trifluoromethyl group in Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- is particularly noteworthy, as it is a common motif in drug discovery and agrochemical formulations. This group is known to improve metabolic stability and membrane permeability, making it a hotspot for researchers exploring next-generation therapeutics and sustainable crop protection solutions. The compound's bromobutoxy side chain further enhances its reactivity, enabling efficient cross-coupling reactions in synthetic chemistry.

The synthesis and application of Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- align with the growing interest in green chemistry and atom-efficient processes. Researchers are increasingly focusing on minimizing waste and optimizing reaction pathways, and this compound's modular structure allows for tailored modifications to meet these goals. Its compatibility with palladium-catalyzed reactions and other modern synthetic techniques positions it as a key player in the development of high-value chemicals with reduced environmental impact.

From an industrial perspective, Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- is part of a broader trend toward customized chemical intermediates. Companies specializing in fine chemicals and contract research organizations (CROs) are leveraging such compounds to accelerate innovation in sectors like electronic materials and specialty coatings. The compound's ability to act as a precursor for liquid crystals and polymeric materials further underscores its relevance in cutting-edge technologies.

For researchers and industry professionals, understanding the properties and potential of Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- is critical. Its CAS No. 192872-90-5 serves as a unique identifier in regulatory and procurement contexts, ensuring precise communication across global supply chains. As the scientific community continues to explore fluorine chemistry and functionalized aromatics, this compound is poised to remain a focal point in both academic and industrial research.

In summary, Benzene, 1-(4-bromobutoxy)-2-(trifluoromethyl)- represents a convergence of innovation and practicality in modern chemistry. Its structural features and reactivity profile make it indispensable for advancing sustainable synthesis, material science, and life sciences. As the demand for tailored chemical solutions grows, this compound will undoubtedly play a pivotal role in shaping the future of chemical research and development.

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